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Compound of Interest

Compound Name: 2-Bromo-2-methylpropanal

Cat. No.: B082722

Essential Safety and Handling Guide for 2-Bromo-2-
methylpropanal

Disclaimer: This document provides essential safety and logistical information for handling 2-
Bromo-2-methylpropanal. A complete Safety Data Sheet (SDS) for this specific compound is
not readily available. Therefore, the following guidance is based on its GHS classification as a
flammable liquid, the general toxicological properties of aldehydes, and detailed safety
information for the structurally similar compound, 2-bromo-2-methylpropane.[1][2][3][4] Users
must conduct a thorough risk assessment for their specific application and scale of use.

Quantitative Data Summary

This table summarizes available physical and safety data for 2-Bromo-2-methylpropanal and
its structural analog, 2-Bromo-2-methylpropane, for comparative purposes.
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Property 2-Bromo-2-methylpropanal 2-Bromo-2-methylpropane
CAS Number 13206-46-7[1] 507-19-7[5]
Molecular Formula C4H7Brof[1] CaH9eBr
Molecular Weight 151.00 g/mol [1] 137.02 g/mol [6]
o Flammable liquid and vapor Highly flammable liquid and
GHS Classification
(Category 3)[2][7] vapor (Category 2)[6]
H226: Flammable liquid and H225: Highly flammable liquid
Hazard Statements
vapor[2][7] and vapor[6]
Signal Word Warning[2][7] Danger[6]
) o Colorless to yellow-brown
Physical Form Liquid o
liquid[5]
Store below +30°C in a
Storage Temperature Freezer

flammables area[5][8]

Operational and Disposal Plans

This section provides procedural, step-by-step guidance for the safe handling and disposal of
2-Bromo-2-methylpropanal.

Hazard Assessment

e Primary Hazards: 2-Bromo-2-methylpropanal is classified as a flammable liquid and vapor.
[2][7] Vapors may form explosive mixtures with air and can travel to a source of ignition and
flash back.[9]

o Health Hazards: While specific toxicological data is limited, aldehydes as a class can be
toxic, mutagenic, and carcinogenic.[3] They are often irritants to the skin, eyes, and
respiratory system.[5] Skin contact and inhalation should be avoided.[10]

e Reactivity Hazards: This compound may be incompatible with strong oxidizing agents and
strong bases.[9]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure.

Protection Type Specification

Weatr tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US).[7] A face shield should be worn in addition

to goggles when there is a splash hazard.[9]

Eye/Face

Wear impervious, flame-retardant antistatic
Ski protective clothing.[3] A lab coat is required. For
in
significant exposure risk, a chemical splash suit

is recommended.[10]

Handle with chemical-resistant gloves (e.g.,

nitrile, neoprene) inspected prior to use.[3] Use
Hands proper glove removal technique to avoid skin

contact. Dispose of contaminated gloves after

use.[3]

All work must be conducted in a certified
chemical fume hood. If exposure limits are

Respiratory exceeded or irritation is experienced, use a full-
face respirator with appropriate cartridges (e.g.,
Type ABEK).[3][7]

Experimental Protocols: Step-by-Step Handling

a. Preparation and Pre-Handling Checks:
e Ensure a certified chemical fume hood is operational.

» Verify that an ANSI-approved safety shower and eyewash station are immediately accessible
(within 10 seconds travel time).[10]

o Assemble all necessary equipment, including non-sparking tools, and place absorbent, spill-
neutralizing materials nearby.[10]
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e Ground and bond containers when transferring the material to prevent static discharge.[6]
e Don all required PPE before handling the chemical.
b. Handling and Use:

e Conduct all operations, including weighing and transferring, inside a chemical fume hood.
[10]

o Keep the container tightly closed when not in use.[6]
e Avoid all personal contact, including inhalation of vapors.[10]

o Keep away from heat, sparks, open flames, and other ignition sources. No smoking in the
handling area.[6]

o Use the smallest quantity of the chemical necessary for the experiment.
c. Post-Handling:

o Upon completion of work, tightly seal the container and store it in a designated flammables
cabinet.

o Decontaminate the work area with soap and water.
e Wash hands and any potentially exposed skin thoroughly with soap and water.[10]

e Properly dispose of all contaminated waste as described in the disposal plan.

Spill and Emergency Procedures

o Small Spill (within a fume hood):
o Alert personnel in the immediate area.

o Use absorbent pads or a spill kit for flammable liquids to contain the spill. Avoid using
combustible materials like paper towels for initial absorption.
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o Collect the absorbed material using non-sparking tools and place it in a sealed, labeled
container for hazardous waste disposal.[9]

o Clean the spill area with soap and water.

o Large Spill (or any spill outside a fume hood):

Evacuate the immediate area.

[e]

o

Remove all sources of ignition.[9]

If safe to do so, increase ventilation to the outside.

[¢]

[¢]

Prevent the spill from entering drains.[10]

[e]

Call emergency services and notify your institution's environmental health and safety
department.

o Fire:

o If the fire is small and you are trained, use a dry chemical, COz, or alcohol-resistant foam
extinguisher. Do not use water, as it may be ineffective.[9]

o For any larger fire, evacuate the area and activate the fire alarm.

o Poisonous gases, including hydrogen bromide, may be produced in a fire.[9]

Disposal Plan

Improper disposal can cause significant environmental harm.

o Waste Categorization: All waste containing 2-Bromo-2-methylpropanal must be treated as
halogenated organic hazardous waste.[11] Do not mix with non-halogenated waste.[12]

» Liquid Waste: Collect all surplus and non-recyclable solutions in a dedicated, clearly labeled,
and sealed container for halogenated organic waste.

o Solid Waste: All items contaminated with the chemical (e.g., gloves, pipette tips, absorbent
materials) must be collected in a separate, sealed, and labeled container for solid hazardous
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waste.[11]

o Disposal: Arrange for the disposal of all waste through a licensed hazardous waste disposal
company in accordance with local, state, and federal regulations.[3]

Workflow Visualization

The following diagram illustrates the essential workflow for safely handling 2-Bromo-2-

methylpropanal.
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Caption: Safe handling workflow for 2-Bromo-2-methylpropanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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